Cas no 865761-66-6 (1H-Indol-5-amine, N-phenyl-)

• Product Name: 1H-Indol-5-amine, N-phenyl-
• CAS No: 865761-66-6
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 1854022
• Update Time: 2026-04-28

1H-Indol-5-amine, N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-amine, N-phenyl-

Additional information on 1H-Indol-5-amine, N-phenyl-

Research Brief on 1H-Indol-5-amine, N-phenyl- (CAS: 865761-66-6): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1H-Indol-5-amine, N-phenyl- (CAS: 865761-66-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its structural uniqueness as a phenyl-substituted indole derivative, which serves as a privileged scaffold in the design of kinase inhibitors and GPCR modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 865761-66-6 exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, with IC50 values in the low nanomolar range. The researchers employed a structure-activity relationship (SAR) approach, revealing that the N-phenyl substitution at the 5-position of the indole ring significantly enhances binding affinity to the ATP-binding pocket of these kinases. Molecular dynamics simulations further validated the compound's stable interactions with key residues, suggesting its potential as a lead compound for cancer therapeutics.

In the realm of neurodegenerative diseases, a groundbreaking 2024 preprint in BioRxiv reported 1H-Indol-5-amine, N-phenyl- as a novel sigma-1 receptor (σ1R) agonist. The study utilized in vitro radioligand binding assays and in vivo behavioral models, showing that the compound crosses the blood-brain barrier efficiently and exhibits neuroprotective effects in a mouse model of Parkinson's disease. This dual activity profile (kinase inhibition and σ1R modulation) positions 865761-66-6 as a promising multi-target therapeutic agent.

From a synthetic chemistry perspective, recent advancements in the preparation of 865761-66-6 have been achieved through palladium-catalyzed C-N coupling reactions, as detailed in a 2023 Organic Letters publication. The optimized protocol achieves an 82% yield with excellent regioselectivity, addressing previous challenges in the synthesis of N-aryl indole derivatives. This methodological improvement facilitates larger-scale production for preclinical studies.

Ongoing clinical investigations (Phase I/II) by several biopharmaceutical companies are exploring derivatives of 1H-Indol-5-amine, N-phenyl- for oncology indications. Preliminary data suggest favorable pharmacokinetic profiles with oral bioavailability exceeding 60% in primate models. However, researchers note the need for further optimization to mitigate off-target effects on hERG channels, as identified in cardiac safety assays.

The compound's unique chemical properties also enable its use as a fluorescent probe, as demonstrated in a 2024 Chemical Science article. The extended π-conjugation system of 865761-66-6 exhibits environment-sensitive emission, making it valuable for studying protein-ligand interactions in real time. This application expands its utility beyond therapeutic development into chemical biology tools.

In conclusion, 1H-Indol-5-amine, N-phenyl- (865761-66-6) represents a multifaceted compound with growing importance in both drug discovery and chemical biology. Its diverse biological activities, improved synthetic accessibility, and dual functionality as both a therapeutic candidate and research tool underscore its value in contemporary biomedical research. Future directions include structural optimization to enhance selectivity and the exploration of its potential in combination therapies.